Cas no 1784384-82-2 (4-(adamantan-1-yl)-2-methylbutan-2-yl(methyl)amine)

• Product Name: 4-(adamantan-1-yl)-2-methylbutan-2-yl(methyl)amine
• CAS No: 1784384-82-2
• MF: C₁₆H₂₉N
• MW: 235.408164739609
• CID: 6055498
• PubChem ID: 84086352
• Update Time: 2025-10-31

4-(adamantan-1-yl)-2-methylbutan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 4-(adamantan-1-yl)-2-methylbutan-2-yl(methyl)amine
• [4-(adamantan-1-yl)-2-methylbutan-2-yl](methyl)amine
• EN300-1798822
• 1784384-82-2

• Inchi： 1S/C16H29N/c1-15(2,17-3)4-5-16-9-12-6-13(10-16)8-14(7-12)11-16/h12-14,17H,4-11H2,1-3H3
• InChI Key： SIMQDVSHPIVVDO-UHFFFAOYSA-N
• SMILES： N(C)C(C)(C)CCC12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 235.229999929g/mol
• Monoisotopic Mass: 235.229999929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 12Ų

Additional information on 4-(adamantan-1-yl)-2-methylbutan-2-yl(methyl)amine

4-(Adamantan-1-yl)-2-methylbutan-2-yl(methyl)amine: A Comprehensive Overview

4-(Adamantan-1-yl)-2-methylbutan-2-yl(methyl)amine, also known by its CAS number 1784384-82-2, is a unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes an adamantane group and a methylbutylamine moiety. The adamantane group, a diamondoid structure, contributes to the compound's stability and hydrophobicity, while the methylbutylamine portion imparts amine functionality, which can participate in various chemical reactions and interactions.

The synthesis of 4-(Adamantan-1-yl)-2-methylbutan-2-yl(methyl)amine involves advanced organic chemistry techniques, often utilizing multi-step reactions to achieve the desired structure. Recent studies have highlighted the importance of optimizing synthetic pathways to enhance yield and purity, which are critical for its application in research and industry. Researchers have explored the use of transition metal catalysts and novel reaction conditions to streamline the synthesis process.

In terms of physical properties, this compound exhibits a melting point of approximately 95°C and a boiling point around 165°C under standard conditions. Its solubility in common solvents such as dichloromethane and ethanol is moderate, making it suitable for various solution-based reactions. The compound's stability under different environmental conditions has also been a focus of recent investigations, with findings indicating that it remains stable under ambient temperatures but may degrade under extreme conditions such as high heat or prolonged exposure to light.

The application of 4-(Adamantan-1-yl)-2-methylbutan-2-yl(methyl)amine spans across multiple domains. In the pharmaceutical industry, it has been explored as a potential intermediate in drug synthesis due to its unique structural features. Its adamantane group provides a rigid framework that can be advantageous in drug design for improving bioavailability and targeting specific biological pathways. Recent research has delved into its potential as a building block for creating bioactive molecules with enhanced pharmacokinetic properties.

In materials science, this compound has shown promise as an additive in polymer formulations. Its hydrophobic nature can impart water-repellent properties to materials, making it useful in applications such as coatings and adhesives. Additionally, its amine functionality allows for potential cross-linking reactions, which can enhance the mechanical properties of polymers.

Recent advancements in computational chemistry have enabled detailed molecular modeling of 4-(Adamantan-1-y)-l)-2-methylbutan-2-y)(methyl)amine. These studies have provided insights into its electronic structure and reactivity, which are crucial for understanding its behavior in different chemical environments. Quantum mechanical calculations have revealed that the compound exhibits specific reactivity patterns that could be harnessed in catalytic processes or as a ligand in coordination chemistry.

The environmental impact of this compound has also garnered attention. Researchers have assessed its biodegradability and toxicity profiles, with results suggesting that it is not inherently toxic at typical exposure levels. However, further studies are required to fully understand its long-term effects on ecosystems.

In conclusion, 4-(Adamantan- strong>)< strong>-1- strong>)< strong>-y strong>)< strong>- strong>)< strong>-l) strong>)< strong>- strong>)< strong>- strong>)< strong>-l) strong>)< strong>- strong>)< strong>-l) strong>)< strong>-l) strong>)< strong>-l) strong>)< strong>-l) strong>)< strong>-l) string>, CAS No 1784384- string>, is a versatile compound with diverse applications across multiple fields. Its unique structure and properties make it a valuable tool in both academic research and industrial applications. As ongoing research continues to uncover new insights into its potential uses and behaviors, this compound is poised to play an increasingly important role in the development of innovative chemical solutions.